Cas no 946354-91-2 (4-4-(4-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(4-methylphenoxy)pyrimidine)

• Product Name: 4-4-(4-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(4-methylphenoxy)pyrimidine
• CAS No: 946354-91-2
• MF: C₂₂H₂₃FN₄O₃S
• MW: 442.506427049637
• CID: 5939382
• PubChem ID: 42474284
• Update Time: 2025-08-04

4-4-(4-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(4-methylphenoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(4-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(4-methylphenoxy)pyrimidine
• 4-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-2-methyl-6-(4-methylphenoxy)pyrimidine
• 946354-91-2
• 4-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-2-methyl-6-(4-methylphenoxy)pyrimidine
• 4-(4-((4-fluorophenyl)sulfonyl)piperazin-1-yl)-2-methyl-6-(p-tolyloxy)pyrimidine
• F2443-0282
• AKOS024648618

• Inchi： 1S/C22H23FN4O3S/c1-16-3-7-19(8-4-16)30-22-15-21(24-17(2)25-22)26-11-13-27(14-12-26)31(28,29)20-9-5-18(23)6-10-20/h3-10,15H,11-14H2,1-2H3
• InChI Key： JNIBZPSWPXLKLX-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC2=CC=C(C)C=C2)=CC(N2CCN(S(C3=CC=C(F)C=C3)(=O)=O)CC2)=N1

Computed Properties

• Exact Mass: 442.14748994g/mol
• Monoisotopic Mass: 442.14748994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84Ų

Additional information on 4-4-(4-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(4-methylphenoxy)pyrimidine

Chemical Compound CAS No. 946354-91-2: 4-(4-Fluorobenzenesulfonyl)-1-(2-methyl-6-(4-methylphenoxy)pyrimidin-4-yl)piperazine

The chemical compound with CAS No. 946354-91-2, named 4-(4-fluorobenzenesulfonyl)-1-(2-methyl-6-(4-methylphenoxy)pyrimidin-4-yl)piperazine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely explored for their potential therapeutic applications due to their structural versatility and ability to interact with various biological targets.

The molecular structure of this compound is characterized by a piperazine ring system, which serves as a central scaffold. Attached to this piperazine ring is a benzenesulfonyl group at the 4-position, introducing electron-withdrawing properties that can influence the compound's reactivity and bioavailability. Additionally, the molecule features a pyrimidine ring substituted with a methyl group at position 2 and a phenoxy group at position 6, further enhancing its structural complexity and potential for binding to specific biological targets.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of a fluorobenzenesulfonyl group in this compound suggests its potential role in modulating enzyme activity through sulfonamide interactions, a mechanism that has been extensively studied in medicinal chemistry.

Furthermore, the phenoxy group attached to the pyrimidine ring introduces additional hydrophobicity and potential for hydrogen bonding, which are critical for optimizing drug-like properties such as solubility and permeability. These features make this compound a promising candidate for exploring its efficacy in treating various diseases, including cancer and inflammatory disorders.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound, revealing its potential binding affinities to key therapeutic targets such as protein kinases and G-protein coupled receptors (GPCRs). These studies underscore the importance of understanding the relationship between molecular structure and biological activity, paving the way for further optimization of this compound's pharmacokinetic properties.

In conclusion, the compound with CAS No. 946354-91-2 represents a significant advancement in the field of medicinal chemistry, offering a unique combination of structural features that hold promise for future therapeutic applications. As research continues to uncover its full potential, this compound stands as a testament to the ongoing innovation in drug discovery and development.